3-amino-7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on

• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 3-amino-7-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C10H11FN2O/c11-7-2-4-9-6(5-7)1-3-8(12)10(14)13-9/h2,4-5,8H,1,3,12H2,(H,13,14)
• InChI Key: WZZBGFNGUPAHLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)F)NC(=O)C1N

Description

3-amino-7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on is a useful research compound. Its molecular formula is C10H11FN2O and its molecular weight is 194.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-Azido-7-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one (3.36 g, 15.3 mmol) (Step C) dissolved in dry tetrahydrofuran was treated with 4.00 g (15.3 mmol; leq) of triphenylphosphine and the resulting solution stirred at room temperature under nitrogen for 2 hours. Water (0.48 mL, 2eq) was added and the mixtured stirred at room temperature for 16 hours. Solvents were removed under vacuum and the residue purified by preparative HPLC on silica, eluting with methylene chloride/methanol (9:1) to afford 2.39 g (12.3 mmol, 81%) of product. 1H NMR (200MHz, CD3OD): 1.87 (m,1H), 2.41 (m,1H), 2.6-2.9 (m,2H), 3.30 (dd;8,12 Hz;1H), 7.0 (m,3H). FAB-MS: calculated for C10H11FN2O 194; found 195 (M+H,100%).